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Compound of Interest

Compound Name: Methyl 2-(4-aminophenyl)acetate

CAS No.: 17841-68-8; 39552-81-3

Cat. No.: B2458784

Get Quote

Target Audience: Research Scientists, Medicinal Chemists, and EHS Professionals

As a Senior Application Scientist, I approach laboratory safety not as a static checklist, but as a

dynamic, mechanistic system. When handling Methyl 2-(4-aminophenyl)acetate,

understanding its physicochemical behavior is the foundation of effective risk mitigation. This

guide provides field-proven, step-by-step protocols designed to protect personnel and preserve

the integrity of your drug development workflows.

Physicochemical Profile & Hazard Causality
Methyl 2-(4-aminophenyl)acetate (CAS: 39552-81-3) is an amino-ester derivative widely

utilized as a building block in[1]. Because it contains an electron-rich aniline moiety, the

compound is highly susceptible to air oxidation. This degradation manifests visually as a color

shift from a [2],.

The presence of the ester group dictates its physical state as a liquid at room temperature,

which inherently increases the risk of aerosolization and splashing during transfer.
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Furthermore, it is classified under GHS as [3], and like many aniline derivatives, it poses risks

of skin and eye irritation.

Table 1: Physicochemical Properties & Hazard Summary
Property / Hazard Value / Description Source

CAS Number 39552-81-3 [2],

Molecular Formula C9H11NO2 [4],[1]

Molecular Weight 165.19 g/mol [5],[3]

Physical State
Clear liquid (Colorless to

yellow/brown)
[2],

Storage Temperature 2-8°C (Refrigerator) or Freezer [5],

GHS Hazard Statements H302 (Harmful if swallowed) [3]

Precautionary Codes
P264, P280, P302+P352,

P305+P351+P338
[2],[3]

Personal Protective Equipment (PPE) Matrix
To build a self-validating safety system, you must understand why specific PPE is chosen.

Hand Protection: Standard latex offers poor resistance to esters. You must use (minimum

0.11 mm thickness).

Causality: Nitrile provides superior chemical resistance to the solvent-like properties of the

methyl ester.

Self-Validation: Before handling, inflate the gloves manually to check for micro-punctures.

If a splash occurs, the ester can permeate rapidly; immediately inspect gloves for swelling

or discoloration and doff them if contaminated.

Eye Protection: ANSI Z87.1 compliant chemical splash goggles.

Causality: Because the compound is a liquid[2], the risk of micro-droplet ejection during

pipetting is high. Standard safety glasses with side shields are insufficient for liquid
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handling.

Body Protection: Flame-resistant (FR) or 100% cotton lab coat, fully buttoned to the collar.

Causality: The aniline derivative can absorb through the skin, potentially causing systemic

toxicity[3]. Ensure no exposed skin exists between the glove cuff and the lab coat sleeve.

Respiratory Protection: All handling must occur within a certified chemical fume hood.

Self-Validation: Tape a small strip of tissue to the bottom of the sash. If the tissue pulls

gently inward, the hood is actively maintaining negative pressure and adequate capture

velocity.

Standard Operating Procedure (SOP): Dispensing &
Handling
Step 1: Reagent Preparation & Equilibration

Retrieve the compound from [5].

Critical Step: Allow the sealed bottle to equilibrate to room temperature inside the fume hood

for 15-20 minutes before opening.

Causality: Opening a cold bottle in ambient air causes immediate condensation of

atmospheric moisture into the liquid, which can hydrolyze the methyl ester over time and

degrade the >98.0% purity[2].

Step 2: Dispensing Protocol

Utilize chemically resistant positive-displacement pipettes or glass syringes. Do not use

standard air-displacement pipettes, as the vapor pressure of the organic liquid can cause

dripping.

Dispense over a secondary containment tray lined with a chemical absorbent pad.

Step 3: Post-Handling & Storage
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Purge the headspace of the reagent bottle with an inert gas (Argon or Nitrogen) before

sealing.

Causality: Displacing oxygen prevents the oxidative degradation of the aniline group,

preventing the liquid from turning dark brown.

Return promptly to [5].

Spill Response & Decontamination Plan
Anilines are notoriously difficult to clean due to their tendency to adhere to surfaces and oxidize

into stubborn, highly visible stains.

Step 1: Containment Surround the liquid spill with an inert absorbent (e.g., vermiculite or sand).

Do not use combustible materials like sawdust.

Step 2: Neutralization & Absorption Wipe the area with a solvent in which the compound is

highly soluble (e.g., ethanol), followed immediately by a 5% mild acidic solution (such as dilute

acetic acid).

Causality: The acid protonates the amine group, converting the lipophilic free base into a

water-soluble salt, drastically improving removal efficiency from the benchtop.

Step 3: Final Wash & Waste Segregation Wash the surface with copious amounts of soapy

water. Collect all contaminated materials into a clearly labeled "Halogen-Free Organic Waste"

container. Do not pour down the drain due to the aquatic toxicity risks common with aniline

derivatives.

Emergency Medical Protocol
Skin Contact: Wash skin thoroughly with plenty of water ()[2]. Causality: The lipophilic nature

of the ester means immediate washing is critical before dermal absorption occurs.

Eye Contact: Rinse cautiously with water for at least 15 minutes ()[3]. Remove contact

lenses if present and easy to do.

Ingestion: Harmful if swallowed[3]. Rinse mouth thoroughly. Do not induce vomiting unless

explicitly instructed by a toxicologist, as aspiration can cause severe pulmonary
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inflammation.

Operational Workflow Diagram

1. Risk Assessment
& PPE Donning

2. Fume Hood
Dispensing (2-8°C)

Exposure/Spill?

3a. Emergency Protocol
(Eyewash/Shower)

 Yes

3b. Standard Quench
& Waste Collection

 No

4. PPE Doffing &
Decontamination

Click to download full resolution via product page

Figure 1: Operational workflow for handling Methyl 2-(4-aminophenyl)acetate and spill

response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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